N'-benzoyl-2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarbohydrazide

• IUPAC Name: N-benzoylimino-1,3-dihydroxy-2-(4-methoxyphenyl)isoindole-5-carboxamide
• InChI: InChI=1S/C23H17N3O5/c1-31-17-10-8-16(9-11-17)26-22(29)18-12-7-15(13-19(18)23(26)30)21(28)25-24-20(27)14-5-3-2-4-6-14/h2-13,29-30H,1H3
• InChI Key: BDXQHYBEGFWTFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3C=CC(=CC3=C2O)C(=O)N=NC(=O)C4=CC=CC=C4)O
• Molecular Formula: C23H17N3O5
• Molecular Weight: 415.4 g/mol

Description

N-benzoyl-2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarbohydrazide, also known as BMIH, is a synthetic compound that has attracted significant attention in the scientific community due to its potential use in various fields. BMIH is a derivative of isoindoline-1,3-dione and has been synthesized using various methods.

Scientific Research Applications

N'-benzoyl-2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarbohydrazide has been extensively studied for its potential use in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been investigated for its anticancer, antiviral, and anti-inflammatory properties. In agriculture, this compound has been studied for its potential use as a pesticide. In materials science, this compound has been investigated for its use in organic electronics and as a colorant.

Mechanism of Action

The mechanism of action of N'-benzoyl-2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarbohydrazide is not fully understood. However, studies have suggested that this compound may exert its biological activity through the inhibition of various enzymes, including cyclooxygenase-2 and phosphodiesterase-4. This compound has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
This compound has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells, reduces inflammation, and inhibits viral replication. In vivo studies have shown that this compound reduces tumor growth in animal models and exhibits anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

N'-benzoyl-2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarbohydrazide has several advantages for lab experiments, including its high purity and good yield. However, this compound has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N'-benzoyl-2-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarbohydrazide. One potential direction is the investigation of the structure-activity relationship of this compound and its derivatives to identify compounds with improved biological activity. Another direction is the development of new synthesis methods for this compound that are more efficient and environmentally friendly. Additionally, the potential use of this compound in nanotechnology and as a colorant in the food industry warrants further investigation.
Conclusion
In conclusion, this compound is a synthetic compound that has potential applications in various fields, including medicine, agriculture, and materials science. This compound has been synthesized using various methods and has been extensively studied for its biological activity. The mechanism of action of this compound is not fully understood, but studies have suggested that this compound may exert its activity through the inhibition of various enzymes. This compound has several advantages for lab experiments, but also has some limitations. Finally, there are several future directions for the study of this compound, including the investigation of its structure-activity relationship and the development of new synthesis methods.